Cas no 90167-16-1 (Benzoic acid, 5-(2-cyano-3,3-dimethoxypropyl)-2-ethoxy-, methyl ester)

• Product name: Benzoic acid, 5-(2-cyano-3,3-dimethoxypropyl)-2-ethoxy-, methyl ester
• CAS No: 90167-16-1
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 792666
• PubChem ID: 13205704

Benzoic acid, 5-(2-cyano-3,3-dimethoxypropyl)-2-ethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(2-cyano-3,3-dimethoxypropyl)-2-ethoxy-, methyl ester
• methyl 5-(2-cyano-3,3-dimethoxypropyl)-2-ethoxybenzoate
• 90167-16-1
• DTXSID10527652

• Inchi： InChI=1S/C16H21NO5/c1-5-22-14-7-6-11(9-13(14)15(18)19-2)8-12(10-17)16(20-3)21-4/h6-7,9,12,16H,5,8H2,1-4H3
• InChI Key： JRFVVOXZQGDUSG-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=C(C=C1)CC(C#N)C(OC)OC)C(=O)OC

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų
• XLogP3: 2